Lamivudine-galactose
Overview
Description
Lamivudine-galactose is a lamivudine conjugate with galactose. Lamivudine (2/',3/'-dideoxy-3/'-thiacytidine, commonly called 3TC) is a potent nucleoside analog reverse transcriptase inhibitor (nRTI). It is marketed by GlaxoSmithKline with the brand names Zeffix, Heptovir, Epivir, and Epivir-HBV. Lamivudine has been used for treatment of chronic hepatitis B at a lower dose than for treatment of HIV. It improves the seroconversion of e-antigen positive hepatitis B and also improves histology staging of the liver.
Scientific Research Applications
Antiviral Activity Against Hepatitis B Virus
Lamivudine-galactose derivatives have been studied for their antiviral activities, particularly against Hepatitis B Virus (HBV). Research by Mehta et al. (2002) demonstrated that certain compounds, like N-nonyl-deoxy-galactonojirimycin (N-nonyl-DGJ), are effective against lamivudine-resistant HBV mutants. This suggests a distinct activity from traditional nucleoside inhibitors and highlights the potential for lamivudine-galactose derivatives in treating HBV, especially in drug-resistant cases.
Prevention of Mother-to-Child Transmission of Hepatitis B
Studies have explored the use of lamivudine in preventing the vertical transmission of HBV from mother to child. Yu et al. (2012) found that lamivudine treatment in pregnant women significantly reduced prenatal transmission rates of HBV. This suggests its potential application in managing HBV in high-risk pregnancies.
Impact on Hepatic Decompensation in Chronic Hepatitis B
Research on lamivudine has also looked into its effects on patients with hepatic decompensation due to chronic HBV. Sponseller et al. (2000) reported that prolonged therapy with lamivudine in patients with decompensated cirrhosis due to HBV led to significant improvements in serum biochemical values and reduced HBV DNA levels.
Role in Developing Resistance Mutations
The development of resistance mutations in HBV due to lamivudine treatment is a significant area of research. Studies like Fontaine et al. (2000) highlight the emergence of YMDD motif mutations in HBV polymerase, which confer resistance to lamivudine. Understanding these mutations is crucial for developing effective treatment strategies for HBV.
Lamivudine in Animal Models of Aging
Research has also extended to the use of lamivudine in animal models of aging, particularly in studies involving D-galactose-induced aging. Li et al. (2016) explored the potential neuroprotective effects of exercise in D-galactose-induced aging mice, which may have implications for understanding the broader effects of galactose derivatives.
properties
Product Name |
Lamivudine-galactose |
|---|---|
Molecular Formula |
C14H21N3O8S |
Molecular Weight |
391.395 |
SMILES |
O=C1N=C(N)C=CN1[C@@H]2CS[C@H](COC[C@@H]3[C@H](O)[C@H](O)[C@@H](O)[C@@H](O)O3)O2 |
Appearance |
Solid powder |
synonyms |
Lamivudine-galactose; 4-amino-1-((2R,5S)-2-((((2R,3R,4S,5R,6S)-3,4,5,6-tetrahydroxytetrahydro-2H-pyran-2-yl)methoxy)methyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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